5-(4-(dimethylamino)phenyl)-1-ethyl-8,8-dimethyl-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,5H)-trione
CAS No.: 868214-81-7
Cat. No.: VC5839860
Molecular Formula: C23H28N4O3
Molecular Weight: 408.502
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 868214-81-7 |
|---|---|
| Molecular Formula | C23H28N4O3 |
| Molecular Weight | 408.502 |
| IUPAC Name | 5-[4-(dimethylamino)phenyl]-1-ethyl-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione |
| Standard InChI | InChI=1S/C23H28N4O3/c1-6-27-20-19(21(29)25-22(27)30)17(13-7-9-14(10-8-13)26(4)5)18-15(24-20)11-23(2,3)12-16(18)28/h7-10,17,24H,6,11-12H2,1-5H3,(H,25,29,30) |
| Standard InChI Key | QCJCINCFZJLOCL-UHFFFAOYSA-N |
| SMILES | CCN1C2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)N(C)C)C(=O)NC1=O |
Introduction
Structural and Molecular Characteristics
Chemical Identity and Nomenclature
The compound is systematically named 5-[4-(dimethylamino)phenyl]-1-ethyl-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione under IUPAC nomenclature. Its molecular formula is , with a molecular weight of 408.502 g/mol.
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| CAS Number | 868214-81-7 |
| Molecular Formula | |
| Molecular Weight | 408.502 g/mol |
| IUPAC Name | 5-[4-(Dimethylamino)phenyl]-1-ethyl-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione |
| SMILES | CCN1C2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)N(C)C)C(=O)NC1=O |
Structural Features
The molecule consists of a fused pyrimido[4,5-b]quinoline core, a tricyclic system integrating pyrimidine and quinoline moieties. Key substituents include:
-
A 4-(dimethylamino)phenyl group at position 5, contributing electron-donating properties.
-
An ethyl group at position 1, enhancing lipophilicity.
-
Two methyl groups at position 8, providing steric stabilization.
-
Three ketone functionalities (trione) at positions 2, 4, and 6, enabling hydrogen bonding.
The stereoelectronic effects of these groups influence reactivity and potential biological interactions.
Synthesis and Optimization
Reaction Pathway
The synthesis leverages a four-component coupling reaction involving:
-
Aldehydes: Likely 4-(dimethylamino)benzaldehyde to introduce the aryl group.
-
Amines: Ethylamine derivatives to incorporate the ethyl substituent.
-
Dimedone: A cyclic diketone for constructing the quinoline backbone.
The reaction is catalyzed by tungstophosphoric acid () under solvent-free conditions, achieving yields of 70–90% .
Table 2: Exemplary Synthesis Conditions
| Parameter | Detail |
|---|---|
| Catalyst | (5 mol%) |
| Temperature | 80–100°C |
| Reaction Time | 3–5 hours |
| Workup | Filtration and recrystallization |
Mechanistic Insights
The reaction proceeds via:
-
Knoevenagel condensation between the aldehyde and dimedone.
-
Michael addition of the amine to the intermediate.
-
Cyclocondensation with barbituric acid to form the pyrimidine ring .
The catalyst facilitates proton transfer and stabilizes transition states, enhancing reaction efficiency .
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
-
NMR: Signals for aromatic protons (δ 6.5–7.5 ppm), methyl groups (δ 1.0–1.5 ppm), and ethyl chain (δ 1.2–1.4 ppm triplet, δ 3.3–3.5 ppm quartet).
-
NMR: Peaks corresponding to carbonyl carbons (δ 165–175 ppm), aromatic carbons (δ 110–150 ppm), and aliphatic carbons (δ 10–50 ppm).
Mass Spectrometry (MS)
The molecular ion peak at m/z 408.5 confirms the molecular weight. Fragmentation patterns include loss of the ethyl group (, m/z 363) and sequential cleavage of the dimethylamino moiety.
Future Research Directions
Structure-Activity Relationship (SAR) Studies
-
Modifying the ethyl group to longer alkyl chains to modulate lipophilicity.
-
Replacing the dimethylamino group with other electron-donating/withdrawing substituents.
Computational Modeling
Molecular docking simulations could predict interactions with targets like DNA gyrase or proteasome subunits, guiding rational drug design.
In Vivo Toxicity Profiling
Acute and chronic toxicity studies in model organisms are critical for advancing therapeutic applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume